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Compound of Interest

Compound Name: Metal phthalein

Cat. No.: B107331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and

applications of Metal Phthalein, a vital metallochromic indicator. Detailed experimental

protocols for its synthesis and its use in the quantitative determination of metal ions are

presented, along with key performance data and visualizations to support researchers in their

laboratory work.

Core Concepts: Chemical Structure and Properties
Metal Phthalein, systematically known as 2-[[5-[1-[3-[[bis(carboxymethyl)amino]methyl]-4-

hydroxy-5-methylphenyl]-3-oxo-2-benzofuran-1-yl]-2-hydroxy-3-methylphenyl]methyl-

(carboxymethyl)amino]acetic acid, is a complexometric indicator belonging to the phthalein dye

family.[1] Its utility stems from its ability to form distinctly colored complexes with alkaline earth

metal ions, most notably calcium, in alkaline solutions.

The structure of Metal Phthalein features a central phthalein core functionalized with two

cresol rings, which are further substituted with iminodiacetic acid groups. These iminodiacetic

acid moieties are the key to its function as a chelating agent, binding with metal ions to induce

a conformational change in the molecule that results in a visible color change.

Synonyms: o-Cresolphthalein Complexone, Phthalein Purple, Xylenolphthalein-

bis(iminodiacetic acid)[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b107331?utm_src=pdf-interest
https://www.benchchem.com/product/b107331?utm_src=pdf-body
https://www.benchchem.com/product/b107331?utm_src=pdf-body
https://en.wikipedia.org/wiki/O-Cresolphthalein
https://www.benchchem.com/product/b107331?utm_src=pdf-body
https://patents.google.com/patent/CN102924414A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6431655.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below is a summary of the key chemical and physical properties of Metal Phthalein:

Property Value Reference

CAS Number 2411-89-4 [2][3]

Molecular Formula C₃₂H₃₂N₂O₁₂ [4]

Molecular Weight 636.60 g/mol [3]

Appearance Off-white to light brown powder [1]

Melting Point 181-186 °C (decomposes) [5]

Solubility

Sparingly soluble in water;

Soluble in alkaline solutions

and ethanol

[6]

Absorption Maximum (λmax) 577-580 nm (in 0.1 M NaOH) [7][8]

Absorptivity (A 1%/1cm)
> 750 (in 0.1 M NaOH at

λmax)
[9]

Mechanism of Action: Metal Ion Chelation
The functionality of Metal Phthalein as a metallochromic indicator is predicated on the

principles of chelation and the resulting alteration of the molecule's electronic structure. In an

alkaline environment (typically pH 10-11), the carboxylic acid and phenolic hydroxyl groups of

the iminodiacetic acid moieties are deprotonated, rendering the molecule capable of acting as

a polydentate ligand.

Upon the introduction of divalent metal cations, such as Ca²⁺, the deprotonated groups

coordinate with the metal ion, forming a stable chelate complex. This complexation forces a

structural rearrangement of the phthalein backbone, leading to a delocalization of π-electrons

across the conjugated system. This change in electron distribution alters the molecule's ability

to absorb light, resulting in a shift of the absorption maximum to the visible region and the

appearance of a distinct violet or purple-red color. The intensity of the color produced is directly

proportional to the concentration of the metal ion in the sample.
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Experimental Protocols
Synthesis of o-Cresolphthalein (Precursor to Metal
Phthalein)
This protocol describes the synthesis of o-cresolphthalein, the precursor to Metal Phthalein,

via a Friedel-Crafts acylation reaction.

Materials:

Phthalic anhydride

o-Cresol

Anhydrous zinc chloride

Concentrated hydrochloric acid

10% Sodium hydroxide solution

Water

Ethanol (for recrystallization, optional)

Procedure:

In a suitable reaction vessel, thoroughly mix 500g of phthalic anhydride with 600g of o-

cresol.

Gently heat the mixture with stirring until all components are dissolved.

While stirring vigorously, rapidly add 600g of anhydrous zinc chloride to the mixture.

Heat the reaction mixture to 105-110°C and maintain this temperature for 5-6 hours with

continuous stirring.

After the reaction is complete, add 1000 mL of water and stir until the reaction mass is

dissolved.
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Pour the resulting solution into a larger vessel containing 10 L of water and 500 mL of

concentrated hydrochloric acid. A solid precipitate will form.

Collect the crude product by filtration and wash it several times with water.

For purification, transfer the crude product to a large container and add 1500 mL of 10%

sodium hydroxide solution. Stir or heat gently to dissolve.

Dilute the solution with 5000 mL of water, cool, and filter to remove any insoluble impurities.

Acidify the filtrate with hydrochloric acid until it is acidic to litmus paper.

Cool the acidified solution to induce crystallization.

Collect the purified o-cresolphthalein crystals by filtration, wash with water, and air dry.

Colorimetric Determination of Calcium in Serum
This protocol outlines a common application of Metal Phthalein in the quantitative analysis of

calcium in serum samples.

Principle: Calcium in the serum sample reacts with o-Cresolphthalein Complexone in an

alkaline buffer to form a purple-colored complex. The intensity of the color, measured

spectrophotometrically at approximately 575 nm, is directly proportional to the calcium

concentration in the sample. 8-Hydroxyquinoline is often included in the reagent to prevent

interference from magnesium.

Materials and Reagents:

Color Reagent: A solution containing o-Cresolphthalein Complexone and 8-hydroxyquinoline

in a suitable solvent.

Buffer Reagent: An alkaline buffer solution (e.g., 2-amino-2-methyl-1-propanol buffer, pH

10.5).

Working Reagent: Prepared by mixing equal volumes of the Color Reagent and Buffer

Reagent. This solution should be prepared fresh daily.
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Calcium Standard: A solution of known calcium concentration (e.g., 10 mg/dL).

Serum Samples: Patient or control serum.

Spectrophotometer: Capable of measuring absorbance at 570-580 nm.

Pipettes and test tubes.

Procedure:

Preparation of Working Reagent: Mix equal volumes of the Color Reagent and Buffer

Reagent. Allow the mixture to stand at room temperature for at least 20 minutes before use.

Assay Setup: Label test tubes for a blank, standard, and each serum sample to be tested.

Pipetting:

Blank: Add 1.0 mL of the Working Reagent.

Standard: Add 1.0 mL of the Working Reagent and 20 µL of the Calcium Standard.

Sample: Add 1.0 mL of the Working Reagent and 20 µL of the serum sample.

Incubation: Mix the contents of each tube thoroughly and incubate at room temperature for 5

minutes.

Measurement:

Set the spectrophotometer to a wavelength of 575 nm.

Zero the instrument using the blank.

Measure and record the absorbance of the standard and each sample.

Calculation:

Calcium Concentration (mg/dL) = (Absorbance of Sample / Absorbance of Standard) x

Concentration of Standard
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Conclusion
Metal Phthalein (o-Cresolphthalein Complexone) remains a cornerstone in the field of

analytical chemistry, particularly for the determination of alkaline earth metals. Its robust

performance, coupled with the simplicity of the colorimetric assays in which it is employed,

ensures its continued relevance in clinical diagnostics and research. This guide has provided

the fundamental chemical and physical properties, a detailed mechanism of action, and

comprehensive experimental protocols to aid researchers in the effective application of this

versatile indicator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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